Cas no 2418648-78-7 (N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide)

• Product Name: N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide
• CAS No: 2418648-78-7
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 6221379
• PubChem ID: 165775920
• Update Time: 2025-10-22

N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z4358567489
• EN300-26689968
• 2418648-78-7
• N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide

• Inchi： 1S/C15H18N2O4/c1-20-11-5-2-4-10(8-11)17-7-3-6-12(15(17)19)16-14(18)13-9-21-13/h2,4-5,8,12-13H,3,6-7,9H2,1H3,(H,16,18)
• InChI Key： REZNFDNICVYAFW-UHFFFAOYSA-N
• SMILES： O1CC1C(NC1C(N(C2C=CC=C(C=2)OC)CCC1)=O)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.2Ų

Additional information on N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide

Comprehensive Overview of N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide (CAS No. 2418648-78-7)

N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide (CAS No. 2418648-78-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's name reflects its complex molecular architecture, combining a piperidin-2-one core with an oxirane-2-carboxamide moiety and a 3-methoxyphenyl substituent. This intricate design makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for specialized compounds like N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The compound's oxirane (epoxide) group is a reactive functional group that can participate in various chemical transformations, making it valuable for synthetic applications.

The synthesis of CAS No. 2418648-78-7 typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Its 3-methoxyphenyl moiety is reminiscent of structures found in natural products and FDA-approved drugs, which aligns with current trends in fragment-based drug design. This connection to drug-like molecules is a hot topic in pharmaceutical forums and search queries, as scientists seek to optimize bioavailability and target selectivity.

Analytical characterization of N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods commonly discussed in research communities. The compound's stability under various pH conditions and solubility profiles are frequently investigated, addressing common questions about compound handling and storage requirements in laboratory settings.

From a therapeutic perspective, the piperidin-2-one scaffold in this molecule is structurally similar to motifs found in CNS-active compounds, sparking discussions about potential neurological applications. However, rigorous preclinical studies are necessary to validate such hypotheses. This cautious approach reflects the scientific community's emphasis on evidence-based research, a principle dominating contemporary literature searches.

The commercial availability of CAS No. 2418648-78-7 through specialty chemical suppliers has enabled broader access for research institutions. Quality control measures, including chiral purity verification (given the compound's stereocenters), are critical considerations for purchasers—a detail often highlighted in procurement-related search queries. Suppliers typically provide certificates of analysis to ensure transparency, addressing a key concern in the research chemical marketplace.

Environmental and safety assessments of N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide follow standard laboratory protocols, with particular attention to its epoxide reactivity. Proper handling procedures are emphasized in safety data sheets, responding to frequent searches about laboratory best practices. The compound's environmental fate is studied through biodegradation assays, aligning with growing interest in green chemistry principles.

Patent literature reveals growing intellectual property activity around derivatives of 2418648-78-7, particularly in areas of small molecule therapeutics. This commercial interest correlates with search trends analyzing pharmaceutical patents and innovation landscapes. The compound's structural versatility allows for diverse derivatization strategies—a feature prominently discussed in medicinal chemistry publications and conference proceedings.

In summary, N-[1-(3-methoxyphenyl)-2-oxopiperidin-3-yl]oxirane-2-carboxamide represents a compelling case study in modern chemical research, bridging synthetic chemistry with biological exploration. Its multifaceted nature addresses numerous contemporary scientific questions, from molecular design to therapeutic potential, making it a recurring subject in both academic literature and industry-focused search queries.